Cas no 1375303-78-8 (ethyl 3-aminocyclobutane-1-carboxylate hydrochloride)

• Product Name: ethyl 3-aminocyclobutane-1-carboxylate hydrochloride
• CAS No: 1375303-78-8
• MF: C₇H₁₄ClNO₂
• MW: 179.644561290741
• MDL: MFCD12923216
• CID: 2189373
• PubChem ID: 53308469
• Update Time: 2025-05-28

ethyl 3-aminocyclobutane-1-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• Ethyl3-aminocyclobutanecarboxylatehydrochloride
• cis-Ethyl 3-aminocyclobutanecarboxylate hydrochloride
• cis-3-Aminocyclobutanecarboxylic acid ethyl ester hydrochloride
• ethyl 3-aminocyclobutanecarboxylate hydrochloride
• trans-3-Aminocyclobutanecarboxylic acid ethyl ester hydrochloride
• ETHYL 3-AMINOCYCLOBUTANE-1-CARBOXYLATE HYDROCHLORIDE
• trans-Ethyl 3-aminocyclobutanecarboxylate hydrochloride
• Ethyl cis-3-aminocyclobutane-1-carboxylate HCl
• cis-3-Aminocyclobutanecarboxylicacid ethyl ester hydrochloride
• AKOS016845164
• DS-7096
• EN300-7377381
• E79974
• AMY16053
• 1375303-78-8
• JEJWYGQWKNHONY-KNCHESJLSA-N
• A858814
• CS-0210785
• SCHEMBL3090994
• cis-3-amino-cylcobutanecarboxylic acid ethyl ester, hydrochloride
• ethyl cis-3-aminocyclobutanecarboxylate hcl
• Ethyl 3-aminocyclobutane-1-carboxylate HCl
• MFCD12925784
• BS-33888
• C77307
• MFCD12923216
• ETHYL (1S,3S)-3-AMINOCYCLOBUTANE-1-CARBOXYLATE HYDROCHLORIDE
• WLZ3059
• SCHEMBL16763418
• AKOS025401204
• CS-0356458
• cis-3-Amino-cyclobutanecarboxylic acid ethyl ester hydrochloride
• SY344034
• trans-3-aminocyclobutanecarboxylic acid ethyl ester hcl
• J-525006
• EN300-101714
• CIS-ETHYL 3-AMINOCYCLOBUTANECARBOXYLATE HCL
• PS-17199
• Ethyl trans-3-aminocyclobutane-1-carboxylate hydrochloride
• trans-Ethyl3-aminocyclobutanecarboxylatehydrochloride
• AMY16052
• Ethyl 3-aminocyclobutanecarboxylate HCl
• ethyl trans-3-aminocyclobutanecarboxylate hydrochloride
• JEJWYGQWKNHONY-KYOXOEKESA-N
• MFCD12925786
• 957793-36-1
• SCHEMBL1989031
• ethyl 3-aminocyclobutane-1-carboxylate;hydrochloride
• J-520079
• 957793-35-0
• DB-308094
• Ethyl trans-3-Aminocyclobutane-1-carboxylate HCl
• Ethyl3-aminocyclobutanecarboxylate hydrochloride
• ethyl 3-aminocyclobutane-1-carboxylate hydrochloride

• MDL： MFCD12923216
• Inchi： 1S/C7H13NO2.ClH/c1-2-10-7(9)5-3-6(8)4-5;/h5-6H,2-4,8H2,1H3;1H
• InChI Key： JEJWYGQWKNHONY-UHFFFAOYSA-N
• SMILES： Cl.O(CC)C(C1CC(C1)N)=O

Computed Properties

• Exact Mass: 179.0713064g/mol
• Monoisotopic Mass: 179.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 130
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3

Additional information on ethyl 3-aminocyclobutane-1-carboxylate hydrochloride

Recent Advances in the Application of Ethyl 3-Aminocyclobutane-1-carboxylate Hydrochloride (CAS: 1375303-78-8) in Chemical Biology and Pharmaceutical Research

Ethyl 3-aminocyclobutane-1-carboxylate hydrochloride (CAS: 1375303-78-8) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This cyclobutane derivative, characterized by its unique structural features, has shown promising potential in various applications, including drug discovery, medicinal chemistry, and the development of novel therapeutic agents. The compound's rigid cyclobutane ring and functional groups make it a valuable scaffold for designing molecules with enhanced biological activity and pharmacokinetic properties.

Recent studies have focused on the synthesis and optimization of ethyl 3-aminocyclobutane-1-carboxylate hydrochloride to improve its yield and purity. Advanced synthetic methodologies, such as asymmetric catalysis and flow chemistry, have been employed to achieve high enantiomeric purity, which is critical for its application in chiral drug development. Researchers have also explored its use as a building block in the synthesis of more complex molecules, leveraging its amine and carboxylate functionalities for further derivatization.

In the context of drug discovery, ethyl 3-aminocyclobutane-1-carboxylate hydrochloride has been investigated as a precursor for the development of protease inhibitors and receptor modulators. Its structural rigidity and ability to mimic peptide bonds make it an attractive candidate for targeting enzymes and receptors involved in various diseases, including cancer, neurodegenerative disorders, and infectious diseases. Preliminary in vitro studies have demonstrated its efficacy in inhibiting specific enzymatic pathways, highlighting its potential as a lead compound for further optimization.

Furthermore, the compound's pharmacokinetic properties, such as solubility and metabolic stability, have been evaluated to assess its suitability for in vivo applications. Recent pharmacokinetic studies have shown that ethyl 3-aminocyclobutane-1-carboxylate hydrochloride exhibits favorable absorption and distribution profiles, making it a viable candidate for oral administration. These findings have spurred interest in its potential as a therapeutic agent, with several research groups exploring its incorporation into drug delivery systems.

In addition to its pharmaceutical applications, ethyl 3-aminocyclobutane-1-carboxylate hydrochloride has also been utilized in chemical biology studies to probe biological mechanisms. Its ability to act as a molecular probe has enabled researchers to investigate protein-ligand interactions and cellular signaling pathways. These studies have provided valuable insights into the molecular basis of disease and have identified new targets for therapeutic intervention.

Despite these advancements, challenges remain in the large-scale production and application of ethyl 3-aminocyclobutane-1-carboxylate hydrochloride. Issues such as cost-effective synthesis, scalability, and regulatory compliance need to be addressed to facilitate its transition from the laboratory to clinical use. Ongoing research aims to overcome these hurdles by developing more efficient synthetic routes and exploring novel applications in personalized medicine and targeted therapy.

In conclusion, ethyl 3-aminocyclobutane-1-carboxylate hydrochloride (CAS: 1375303-78-8) represents a versatile and promising compound in the fields of chemical biology and pharmaceutical research. Its unique structural properties, combined with its demonstrated biological activity, make it a valuable tool for drug discovery and development. Continued research and innovation in this area are expected to unlock new therapeutic possibilities and contribute to the advancement of modern medicine.